2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-[(4-methylphenyl)methyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a pyrazolo[3,4-d]pyrimidinone derivative featuring a 2-methylphenyl substituent at position 1 of the pyrazolopyrimidine core and an acetamide group at position 3. The acetamide is further functionalized with a 4-methylbenzyl moiety via an N-alkyl linkage. The pyrazolo[3,4-d]pyrimidinone scaffold is a privileged structure in medicinal chemistry due to its structural similarity to purine bases, enabling interactions with enzymes and receptors involved in nucleotide metabolism or signaling pathways . The 2-methylphenyl group at position 1 and the 4-methylbenzyl group on the acetamide likely influence lipophilicity, steric bulk, and binding affinity to biological targets.
Properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O2/c1-15-7-9-17(10-8-15)11-23-20(28)13-26-14-24-21-18(22(26)29)12-25-27(21)19-6-4-3-5-16(19)2/h3-10,12,14H,11,13H2,1-2H3,(H,23,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INGJCHZWXOCAHR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table compares the target compound with structurally related pyrazolo[3,4-d]pyrimidinone derivatives:
Key Observations :
- Position 1 Substituents : Electron-withdrawing groups (e.g., 4-fluorophenyl in ) may enhance metabolic stability compared to the electron-donating 2-methylphenyl in the target compound.
- Chlorinated or alkoxy groups (e.g., 2,4-dichlorophenoxy in ) improve lipophilicity, favoring membrane penetration.
Physicochemical Properties
- Melting Points : The target compound’s melting point is unreported, but analogues with 4-methylbenzyl groups (e.g., ) exhibit higher thermal stability (>300°C) compared to benzyl-substituted derivatives (~250°C) .
- Solubility : The 2-methylphenyl and 4-methylbenzyl groups likely reduce aqueous solubility compared to polar derivatives (e.g., 2-methoxyphenyl in ).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
